5-(4-Chloro-benzylamino)-2-isopropyl-isoindole-1,3-dione

• Molecular Formula: C18H17ClN2O2
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)methylamino]-2-propan-2-ylisoindole-1,3-dione
• InChI: InChI=1S/C18H17ClN2O2/c1-11(2)21-17(22)15-8-7-14(9-16(15)18(21)23)20-10-12-3-5-13(19)6-4-12/h3-9,11,20H,10H2,1-2H3
• InChI Key: ZGNBUIMHQHBGDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2=C(C1=O)C=C(C=C2)NCC3=CC=C(C=C3)Cl

Description

5-(4-Chloro-benzylamino)-2-isopropyl-isoindole-1,3-dione is a useful research compound. Its molecular formula is C18H17ClN2O2 and its molecular weight is 328.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium triacetoxyborohydride (1.03 g, 4.90 mmol) was added to a stirred solution of 5-amino-2-isopropyl-isoindole-1,3-dione (0.50 g, 2.69 mmol), 4-chlorobenzaldehyde (0.37 g, 2.69 mmol), and acetic acid (160 μl, 2.69 mmol) in anhydrous dichloromethane (10 ml) at room temperature. The reaction was stirred overnight and quenched with the addition of water. The organic phase was separated, washed with brine, then dried (MgSO4) and evaporated in vacuo. The resulting residue was purified by flash column chromatography (5% methanol in dichloromethane) to afford the title compound as a light brown solid (160 mg, 20%). HPLC retention time 4.86 min. Mass spectrum (ES+) m/z 329 (M+H).